Cas no 1229-12-5 (Androstane-3,17-dione,(5b)-)

• Product Name: Androstane-3,17-dione,(5b)-
• CAS No: 1229-12-5
• Molecular Formula: C₁₉H₂₈O₂
• Molecular Weight: 288.42442
• MDL: MFCD00021122
• CID: 145947
• PubChem ID: 440114

Androstane-3,17-dione,(5b)- Properties

Names and Identifiers

• Androstane-3,17-dione,(5b)-
• (5R,8R,9S,10S,13S,14S)-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 5B-ANDROSTANE-3,17-DIONE
• 5β-Androstanedione
• 1dbk
• 5b-Androstanedione
• 5beta-androstane-3,17-dione
• 5beta-Androstanedione
• androstane-3,17-dione
• ANO
• D4-androstanedione
• Etiocholane-3,17-dione
• Etiocholanedione
• 5b-Androstane-3,17-dione (8CI)
• 5b-Androstanedione (7CI)
• (5R,8R,9S,10S,13S,14S)-10,13-dimethyltetradecahydro-3H-cyclopenta[a]phenanthrene-3,17(2H)-dione
• 5.BETA.-ANDROSTANEDIONE
• CHEBI:16985
• Androstane-3,17-dione, (5beta)-
• (3aS,3bR,5aR,9aS,9bS,11aS)-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthrene-1,7-dione
• DB07375
• MLS000563088
• CS-0442921
• UNII-213MVW2TZD
• DTXSID10153778
• 5-Beta-Androstane-3,17-Dione
• Epitope ID:159249
• 5beta-Androstanedione (1mg/ml in Acetonitrile)
• AKOS030241047
• (5beta,8alpha)-androstane-3,17-dione
• RAJWOBJTTGJROA-QJISAEMRSA-N
• HMS2269C10
• LMST02020058
• C03772
• 1229-12-5
• SCHEMBL1331733
• 5.beta.-Androstane-3,17-dione
• CHEMBL1230988
• Androstane-3,17-dione #
• (5b)-Androstane-3,17-dione
• Androstane-3,17-dione, (5.beta.)-
• Etiochola-3,17-dione
• AS-59492
• SMR001215854
• 213MVW2TZD
• NS00069782
• (5R,8R,10S,13S)-10,13-Dimethyl-tetradecahydro-cyclopenta[a]phenanthrene-3,17-dione
• 5beta-Androstan-3,17-dione
• Q27096595
• Androstane-3,17-dione, (5ss)-; 5ss-Androstane-3,17-dione (8CI); 5ss-Androstanedione (7CI); (5ss)-Androstane-3,17-dione; Etiocholane-3,17-dione; Etiocholanedione

• MDL： MFCD00021122
• InChIKey： RAJWOBJTTGJROA-QJISAEMRSA-N
• Inchi： 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-16H,3-11H2,1-2H3/t12-,14+,15+,16+,18+,19+/m1/s1
• SMILES： O=C1CC[C@@]2([C@H]3CC[C@@]4(C(CC[C@H]4[C@@H]3CC[C@@H]2C1)=O)C)C

Computed Properties

• Exact Mass: 288.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 288.208930132g/mol
• Heavy Atom Count: 21
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 4.16730
• PSA: 34.14000
• Color/Form: Crystallization.
• Solubility: Not determined.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives